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An In-depth Technical Guide to Aluminum Formate

Abstract

Aluminum formate, with the chemical formula Al(HCOO)₃, is the aluminum salt of formic acid.

[1][2] It typically presents as a white, crystalline powder.[3] This compound is notable for its

formation of a stable, porous, three-dimensional structure known as a metal-organic framework

(MOF).[4] Synthesized from common and inexpensive reagents like aluminum hydroxide and

formic acid, aluminum formate is a scalable material with significant industrial and research

applications.[5][6] Its utility spans various fields, including use as a waterproofing agent, a

mordant in dyeing, a coagulant in wastewater treatment, and more recently, as a highly

selective material for carbon dioxide capture and hydrogen storage.[4][7] This document

provides a comprehensive technical overview of aluminum formate, including its chemical and

physical properties, detailed synthesis protocols, and key applications, intended for

researchers, scientists, and professionals in drug development and materials science.

Chemical Identity and Structure
Aluminum formate, also known as aluminum triformate, is an organic metal salt.[2][8] The

anhydrous form possesses a molecular weight of 162.03 g/mol .[8][9] It also exists in a

trihydrate form, C₃H₃AlO₆∙3H₂O.[10]

Structurally, aluminum formate is recognized for its robust ReO₃-type framework, creating a

network of pores.[4] This structure is characterized by two distinct types of cavities, which
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enables its use in gas separation and storage.[4] The synthesis process often yields a product

containing guest molecules, such as CO₂, H₂O, and formic acid, within its porous structure.[1]

An activation step, typically involving heating, is required to remove these guest molecules to

achieve the pure Al(HCOO)₃ framework.[1]

Physicochemical Properties
The key quantitative properties of aluminum formate are summarized in the table below.

These values are compiled from various sources and represent the most consistently reported

data for the anhydrous form.

Property Value Citation(s)

Molecular Formula C₃H₃AlO₆ or Al(HCOO)₃ [1][2]

Molecular Weight 162.03 g/mol [8][9]

Appearance White crystalline powder [3][7]

Decomposition Temp.
Gas development starts at

~325 °C
[10]

Boiling Point
100.6 °C at 760 mmHg (for

formic acid component)
[8]

Density ~1.647 g/cm³ at 20 °C [10]

Water Solubility

86.1 g/L at 20 °C; 103.4 g/L at

30 °C; Soluble in hot water,

slightly soluble in cold water.

[3][8][10]

Partition Coefficient (log Pow) < -3.6 at 20 °C [10]

Vapor Pressure 36.5 mmHg at 25°C [8]

Experimental Protocols for Synthesis
The synthesis of aluminum formate from aluminum hydroxide and formic acid is a common

and scalable method.[5][6] The following protocols detail two primary high-yield methods: reflux

synthesis and hydrothermal synthesis.
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Reflux Synthesis
This method utilizes an excess of formic acid as both a reactant and a solvent to produce

aluminum formate.

Materials:

Aluminum hydroxide (Al(OH)₃)

Formic acid (HCOOH, 88% or higher)

Ethanol (for washing)

250-ml three-neck round-bottom flask

Reflux condenser

Heating mantle with stirring capability

Centrifuge

Vacuum filtration apparatus

Procedure:

Combine 1.2 g (0.015 mol) of aluminum hydroxide and 100 ml of formic acid in the 250-ml

three-neck round-bottom flask.[4]

Heat the mixture to 100°C and maintain a steady reflux for 48 hours with continuous stirring.

[4]

After the reaction is complete, allow the mixture to cool to room temperature.

Separate the resulting white solid product from the excess formic acid via centrifugation.[4]

Wash the solid product with a copious amount of ethanol to remove residual impurities.

Collect the final product by vacuum filtration and allow it to air-dry. This process typically

yields the as-synthesized form, Al(HCOO)₃(CO₂)₀.₇₅(H₂O)₀.₂₅(HCOOH)₀.₂₅, with a yield of
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approximately 95%.[4]

Hydrothermal Synthesis of Single Crystals
This method is employed to produce high-purity, colorless cubic crystals of aluminum formate.

Materials:

Aluminum hydroxide (Al(OH)₃)

Formic acid (HCOOH)

Ethanol (for washing)

23-ml Teflon-lined Parr stainless steel autoclave

Procedure:

Add 50 mg (0.234 mmol) of aluminum hydroxide and 7 ml of formic acid into the Teflon liner.

Stir the mixture at room temperature for 30 minutes to form a homogeneous suspension.

Place the sealed Teflon liner into the stainless steel autoclave.

Heat the autoclave to 130°C and maintain this temperature for 3 days.

Allow the autoclave to cool slowly to room temperature.

Wash the resulting colorless cubic crystals with a copious amount of ethanol.

Collect the crystals via vacuum filtration and allow them to air-dry. The reported yield for this

method is 83%.

Process Visualization
The following diagram illustrates the general experimental workflow for the synthesis of

aluminum formate from aluminum hydroxide, applicable to both reflux and hydrothermal

methods.
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Starting Materials:
- Aluminum Hydroxide (Al(OH)₃)

- Formic Acid (HCOOH)
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4. Isolate Solid

Washing with Ethanol

5. Purify

Filtration & Air-Drying

6. Collect

Final Product:
As-Synthesized

Aluminum Formate

7. Obtain

Activation (Heating)
(Optional Step to remove guests)

Post-processing

Pure Al(HCOO)₃
Framework

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of aluminum formate.
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Key Applications
Aluminum formate's unique properties make it valuable in several industrial and scientific

domains:

Textile and Leather Industry: It is used as a mordant for dyeing and in the tanning of leather.

[3][7]

Paper Manufacturing: It acts as a waterproofing agent and improves the wet strength of

paper.[3][7][11]

Water Treatment: It serves as a coagulant for treating dye wastewater.[11]

Gas Capture and Storage: As a robust MOF, it shows exceptional selectivity for capturing

CO₂ from flue gas streams and has potential for hydrogen storage.[4]

Personal Care: It is an active ingredient in some antiperspirant formulations.[3][7]

Chemical Synthesis: It is a source of aluminum with a biodegradable anion for various

chemical syntheses.[11]

Safety and Handling
Aluminum formate is considered stable under recommended storage conditions.[9] However,

it can cause skin and serious eye irritation.[10] Appropriate personal protective equipment,

including gloves and safety goggles, should be worn during handling.[10] An explosion of an

aqueous solution has been reported upon heating in the air.[10] It should be stored in a cool,

dry, well-ventilated place away from strong oxidizing agents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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